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Compound of Interest

Compound Name: Cinchonidine

Cat. No.: B7722743 Get Quote

An In-depth Technical Guide to Cinchonidine: Safety, Handling, and Storage Protocols

For Researchers, Scientists, and Drug Development Professionals

Substance Identification and Properties
Cinchonidine is a cinchona alkaloid, a natural product extracted from the bark of the cinchona

tree.[1] It serves as a diastereomer of cinchonine and finds frequent application in asymmetric

synthesis and as a chiral resolving agent.[1]

1.1 Physical and Chemical Properties

A summary of the key physical and chemical properties of Cinchonidine is presented below.
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Property Value Reference

CAS Number 485-71-2 [2][3][4]

EC Number 207-622-3 [2][3]

Molecular Formula C₁₉H₂₂N₂O [2]

Molar Mass 294.4 g/mol [2][3]

Appearance

White or almost white

crystalline powder or fine,

colorless needles.[1]

[1]

Melting Point 200 - 207 °C [1]

Autoignition Temperature 400 °C / 752 °F [4]

Solubility
Soluble in ethanol, chloroform,

and methanol.[1]
[1]

n-octanol/water partition

coefficient (log Kow)
2.68 (25 °C) [2][3]

Hazard Identification and Toxicological Data
Cinchonidine is classified as a hazardous substance, primarily due to its acute oral toxicity

and its potential to cause skin sensitization.[2][3][4]

2.1 GHS Classification

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[2][3][4]

Skin sensitization (Category 1A), H317: May cause an allergic skin reaction.[2][3][4]

2.2 Toxicological Data Summary

The following table summarizes key toxicological data for Cinchonidine.
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Test Species Route Value Reference

LD50 Rat Oral
350.82 - 455.8

mg/kg
[2][3]

LC50
Aquatic

Invertebrates
- 68.09 mg/l (48 h) [2]

ErC50 Algae - 14.5 mg/l (72 h) [2]

2.3 Ecological Information

Environmental fate studies indicate that Cinchonidine is readily biodegradable and does not

have a significant potential for bioaccumulation.[2][3]

Test Result Duration Guideline Reference

Biodegradation
Readily

biodegradable
28 days OECD 301 B [3]

Bioaccumulative

potential

Does not

significantly

accumulate in

organisms. BCF:

18.7

- - [2][3]

Safe Handling and Storage Protocols
3.1 Personal Protective Equipment (PPE)

To ensure personnel safety, the use of appropriate personal protective equipment is mandatory

when handling Cinchonidine.
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PPE Category Item Standard/Specification

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133.[4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, butyl

rubber). Lab coat or other

protective clothing.

Gloves tested according to EN

374.[2][3]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when ventilation is

inadequate or if dust formation

occurs. A P2 filter is

recommended.[2][4]

3.2 Engineering Controls and Handling Procedures

All work with Cinchonidine should be conducted in a well-ventilated area.[2] The use of

local exhaust ventilation or a fume hood is strongly recommended to control the generation

of dust.[2]

Direct contact with skin, eyes, and clothing must be avoided.[2] Inhalation of dust is to be

prevented.[2]

Personnel should wash hands thoroughly after handling the substance and before breaks.[2]

Cinchonidine should be kept away from food, drink, and animal feedingstuffs.[2]

3.3 Storage Conditions

Store in the original, tightly closed container.[3]

The storage area must be cool, dry, and well-ventilated.[4]

Protect containers from direct sunlight and sources of heat.[4] Note that thermal

decomposition begins at temperatures exceeding 256 °C.[2]
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Incompatible Materials: Cinchonidine can react violently with strong oxidizing agents and

acids and must be stored separately.[2][5]

Emergency and First Aid Procedures
4.1 First Aid Measures

General Advice: Immediately remove all contaminated clothing. If feeling unwell, seek

prompt medical attention and provide the safety data sheet to the medical professional.[2][3]

If Inhaled: Relocate the individual to an area with fresh air. If respiratory symptoms persist,

seek medical advice.[2][6]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water. If

skin irritation develops or a rash appears, consult a physician.[2][3][6]

In Case of Eye Contact: Cautiously rinse the eyes with water for several minutes. If the

individual wears contact lenses, remove them if it is easy to do so and continue rinsing. If

eye irritation persists, seek medical attention.[2][3][6]

If Swallowed: Rinse the mouth with water, provided the person is conscious. Contact a

doctor or a poison control center for guidance.[2][6] Do not induce vomiting.[6]

4.2 Accidental Release Measures

Personal Precautions: Ensure the area is adequately ventilated. Avoid the formation of dust.

Personnel involved in cleanup must wear the full personal protective equipment specified in

Section 3.1.[4]

Environmental Precautions: Prevent the spilled material from entering drains, surface water,

or groundwater systems.[2]

Methods for Cleaning Up: Collect the spilled material using mechanical means such as

sweeping or vacuuming, ensuring that dust generation is minimized. Place the collected

material into suitable, clearly labeled, and closed containers for disposal.[2][4]

Disposal Considerations
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Cinchonidine and its container are to be treated as hazardous waste and disposed of

accordingly.[3]

All disposal activities must be conducted by a licensed professional waste disposal service

and must be in full compliance with all applicable local, regional, and national regulations.[3]

Do not dispose of Cinchonidine with domestic waste or release it into the sewage system.

[3]

Experimental Protocols
The toxicological and ecotoxicological data presented in this guide are derived from studies

conducted according to standardized guidelines from the Organisation for Economic Co-

operation and Development (OECD). The methodologies for the key cited experiments are

detailed below.

6.1 OECD 301 B: Ready Biodegradability - CO2 Evolution Test

This test is designed to determine the potential for a chemical substance to undergo ultimate

aerobic biodegradation.

Principle: The test substance is exposed to a microbial inoculum in a mineral medium under

aerobic conditions for 28 days. The rate of biodegradation is determined by measuring the

amount of carbon dioxide produced over time.

Methodology:

Test Setup: A precise amount of Cinchonidine, sufficient to yield 10-20 mg/L of Total

Organic Carbon (TOC), is added to a flask containing a mineral salt medium.

Inoculation: The medium is inoculated with microorganisms, typically sourced from the

activated sludge of a municipal wastewater treatment plant.

Aeration: The test flask is aerated with CO2-free air to ensure aerobic conditions are

maintained throughout the incubation period.

CO2 Trapping: The gas exiting the test flask is passed through a series of absorption

bottles containing a known concentration of barium or sodium hydroxide, which traps the
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evolved CO2.

Measurement: The quantity of CO2 produced is determined periodically by analyzing the

contents of the absorption bottles, either through titration of the remaining hydroxide or by

direct measurement of the inorganic carbon.

Duration and Endpoint: The test continues for 28 days. A substance is classified as

"readily biodegradable" if it achieves a 60% conversion of its organic carbon to CO2 within

a 10-day window during the 28-day test period.

6.2 OECD 401 (Superseded): Acute Oral Toxicity

Note: This guideline has been officially deleted and replaced by modern alternatives (OECD

420, 423, 425) that significantly reduce the number of animals required. The historical data for

Cinchonidine was likely generated following this protocol.

Principle: The test substance is administered orally in a series of graduated doses to

different groups of laboratory animals (typically rats). The subsequent observation of

mortality and toxic effects allows for the determination of the median lethal dose (LD50).

Methodology:

Animals: Healthy, young adult rodents (e.g., rats), which have been fasted, are used. A

minimum of 5 animals is assigned to each dose level.

Dose Administration: The substance is administered as a single dose via oral gavage. The

volume is kept consistent and minimal, typically not exceeding 1 ml/100 g of body weight

for rodents.

Observation Period: The animals are closely monitored for mortality, changes in body

weight, and any clinical signs of toxicity for a period of at least 14 days post-

administration.

Necropsy: A gross necropsy is performed on all animals, including those that die during

the study and all survivors at the termination of the observation period.
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Endpoint: The primary endpoint is the calculation of the LD50, which is the statistically

derived single dose that is expected to cause death in 50% of the animals tested.

6.3 OECD 202: Daphnia sp. Acute Immobilisation Test

Principle: This test assesses the acute toxicity of a substance to freshwater invertebrates.

Young daphnids (Daphnia magna) are exposed to various concentrations of the substance

for 48 hours, and the concentration that causes immobilization in 50% of the population

(EC50) is determined.

Methodology:

Test Organisms: The test uses Daphnia magna juveniles that are less than 24 hours old at

the start of the exposure.

Test Design: A minimum of five concentrations of Cinchonidine are prepared in a suitable

aqueous medium. For each concentration and the control, at least 20 daphnids are used,

typically divided into four replicate groups of five.

Exposure: The daphnids are maintained in the test solutions for 48 hours under controlled

conditions of temperature (20 ± 2 °C) and a defined light-dark cycle. Feeding is withheld

during the test.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilization is defined as the inability to swim for 15 seconds after the test vessel is

gently agitated.

Endpoint: The data are statistically analyzed to calculate the 48-hour EC50 value.

6.4 OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

Principle: This study evaluates the effect of a substance on the growth of freshwater

microalgae. Exponentially growing algal cultures are exposed to a range of concentrations of

the test substance over 72 hours.

Methodology:
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Test Organism: A standard species of green algae, such as Pseudokirchneriella

subcapitata, is used.

Test Design: The test consists of at least five concentrations of the substance, with three

replicates for each, and a control group with six replicates.

Exposure: The algal cultures are incubated in flasks containing the test solutions and a

nutrient-rich medium. The flasks are kept under constant, uniform illumination and

temperature for 72 hours and are continuously shaken to ensure a homogeneous

suspension.

Measurement: The growth of the algae (biomass) is measured at 24, 48, and 72 hours.

This can be done by counting cells with a microscope or by measuring the culture's optical

density using a spectrophotometer.

Endpoint: The primary endpoint is the inhibition of the growth rate. The data are used to

calculate the ErC50, which is the concentration of the substance that causes a 50%

reduction in the growth rate compared to the control cultures.

Visualized Protocols and Relationships
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Preparation

Handling

Post-Handling Accidental Spill

Consult SDS

Gather Required PPE
(Goggles, Gloves, Lab Coat, Respirator)

Ensure Engineering Controls are Active
(Fume Hood / Good Ventilation)

Weigh/Handle Cinchonidine
in Ventilated Area

Proceed with work

Avoid Dust Generation Avoid Contact with
Skin, Eyes, and Clothing Store in Tightly Closed Container

After use

Evacuate Area (if large spill)

If spill occurs

Clean Work Area
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Wash Hands Thoroughly

Wear Full PPE
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Caption: Safe Handling Workflow for Cinchonidine.
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Plenty of Soap & Water Rinse Cautiously with Water
for Several Minutes

Rinse Mouth
DO NOT Induce Vomiting

If symptoms persist,
seek medical advice.

If irritation or rash occurs,
get medical advice.

Remove contact lenses if possible.
Continue rinsing. Seek medical advice.

Call a Doctor or
Poison Control Center.

Click to download full resolution via product page

Caption: Emergency First Aid Procedures for Cinchonidine Exposure.

Store Separately From:

Cinchonidine Storage

Conditions:
- Cool, dry, well-ventilated
- Tightly closed container

- Protect from light and heat

Incompatible Materials

Strong Oxidizing AgentsViolent Reaction Possible

Acids

Violent Reaction Possible

Click to download full resolution via product page

Caption: Cinchonidine Storage and Incompatibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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